molecular formula C7H7FS B2686868 2-Fluoro-4-methylbenzenethiol CAS No. 956037-84-6

2-Fluoro-4-methylbenzenethiol

Cat. No. B2686868
CAS RN: 956037-84-6
M. Wt: 142.19
InChI Key: VLXWEUASWRQBAY-UHFFFAOYSA-N
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Description

2-Fluoro-4-methylbenzenethiol is a chemical compound with the molecular formula C7H7FS and a molecular weight of 142.19 . It is provided to early discovery researchers as part of a collection of unique chemicals .

Scientific Research Applications

  • Fluorescent Probing : A study developed a new fluorescent probe for the detection of 4-methylbenzenethiol using 4-(benzo[d]thiazol-2-yl)-3-methoxyphenol as the fluorophore and 2,4-dinitrophenyl ether as the sensing moiety. This probe showed a significant fluorescence intensity enhancement in the presence of 4-methylbenzenethiol, indicating its potential application in environmental monitoring and analytical chemistry (Wang et al., 2021).

  • Organic Synthesis : Research includes the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of certain pharmaceuticals. The study outlined an effective synthesis route that avoids the use of expensive and toxic materials, making it suitable for large-scale production (Qiu et al., 2009).

  • Palladium-Catalyzed Reactions : In another study, the amination of 2-fluoronitrobenzene was catalyzed by palladium, demonstrating the utility of 2-fluoronitrobenzene in facilitating certain chemical reactions essential in organic synthesis and pharmaceutical production (Kim & Yu, 2003).

  • Organometallic Chemistry : Fluorobenzenes, including compounds similar to 2-Fluoro-4-methylbenzenethiol, have been recognized for their role in organometallic chemistry and catalysis. Their fluorine substituents make them weakly binding to metal centers, allowing their use in complex chemical reactions (Pike et al., 2017).

  • Corrosion Inhibition Studies : Fluorinated compounds are studied for their potential as corrosion inhibitors. A study on piperidine derivatives, including those with fluorinated benzenethiol groups, used quantum chemical calculations and molecular dynamics simulations to evaluate their efficacy in preventing iron corrosion (Kaya et al., 2016).

properties

IUPAC Name

2-fluoro-4-methylbenzenethiol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7FS/c1-5-2-3-7(9)6(8)4-5/h2-4,9H,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VLXWEUASWRQBAY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)S)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7FS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

142.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

956037-84-6
Record name 2-fluoro-4-methylbenzene-1-thiol
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